2,4-dichloroimidazo[2,1-f][1,2,4]triazine
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Overview
Description
2,4-dichloroimidazo[2,1-f][1,2,4]triazine is a heterocyclic aromatic compound that belongs to the triazine family. It has a CAS Number of 1810700-89-0 and a molecular weight of 189 . It is used in various scientific research applications, including in the synthesis of pharmaceuticals and as a catalyst in organic synthesis.
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives involves various synthetic routes such as microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions . The 1,2,4-triazine 9 cyclizes similarly with chloroacetaldehyde or its dimethyl acetal to give 6,8-bis (methylsulfanyl)imidazo [2,1- f ] [1,2,4]triazine 17, which is converted into the parent heterocycle 27 by two routes .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H2Cl2N4/c6-3-4-8-1-2-11 (4)10-5 (7)9-3/h1-2H . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . The reactivity of various 1,2,4-triazines with trans-cyclooctenes shows that the structure of both the triazine and the dienophile significantly affect the reaction rate .It has a density of 1.9±0.1 g/cm 3, a molar refractivity of 42.8±0.5 cm 3, and a polar surface area of 43 Å 2 .
Scientific Research Applications
Synthesis and Chemical Properties
- 2,4-Dichloroimidazo[2,1-f][1,2,4]triazine derivatives are synthesized through various chemical reactions, such as the interaction with nucleophilic agents, which highlights their chemical versatility and potential for diverse applications in organic chemistry (Mokrushin et al., 1976), (Mokrushin et al., 1983).
Applications in Material Science
- The compound has been explored for its use in material sciences, particularly in the development of novel materials with unique properties (Sączewski & Gdaniec, 1987).
Potential in Therapeutics
- Although specific details on therapeutic applications are limited due to the exclusion of drug use and dosage information, it is noteworthy that derivatives of this compound have been studied for their potential in medicinal chemistry (Borzilleri et al., 2005).
Use in Organic Synthesis
- This compound and its derivatives have been employed in organic synthesis, contributing to the development of new synthetic methodologies (Roy et al., 2021), (Eberle & Schirm, 1977).
Crystallographic and Structural Studies
- Crystallographic and structural studies of this compound derivatives have provided insights into their molecular structure and potential for further development in various scientific fields (Patricio-Rangel et al., 2020).
Biological Activities
- Research on the biological activities of 1,2,4-triazine derivatives, including those related to this compound, indicates their potential in developing novel bioactive compounds (Xiao-yu, 2012).
Photochemical Properties
- The photochemical properties of 1,2,4-triazines have also been a subject of study, offering insights into their behavior under specific conditions, which could be crucial for applications in photochemistry and related areas (Nagy et al., 1988).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that triazine derivatives can interfere with various signaling pathways to induce cell death
Mode of Action
It is known that triazine derivatives can interact with their targets to induce changes that lead to cell death . The specific interactions of this compound with its targets are yet to be elucidated.
Biochemical Pathways
It is known that triazine derivatives can interfere with various signaling pathways . The specific pathways affected by this compound and their downstream effects need further investigation.
Pharmacokinetics
It is known that triazine derivatives can have low rates of glucuronidation, indicating higher metabolic stability .
Result of Action
It is known that triazine derivatives can induce cell death . The specific effects of this compound on molecular and cellular levels need further investigation.
Action Environment
properties
IUPAC Name |
2,4-dichloroimidazo[2,1-f][1,2,4]triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N4/c6-3-4-8-1-2-11(4)10-5(7)9-3/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJZFAZQVYQBMES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=N1)C(=NC(=N2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.00 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1810700-89-0 |
Source
|
Record name | 2,4-dichloroimidazo[2,1-f][1,2,4]triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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